2-(2-bromophenyl)-N-{1-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]cyclohexyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(2-bromophenyl)-N-{1-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]cyclohexyl}acetamide” is a biochemical used for proteomics research . It has a molecular formula of C20H20BrN3O2S .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.5±0.1 g/cm^3, a boiling point of 370.7±25.0 °C at 760 mmHg, and a flash point of 178.0±23.2 °C . It also has a molar refractivity of 47.1±0.3 cm^3, a polar surface area of 43 Å^2, and a molar volume of 139.2±3.0 cm^3 .Scientific Research Applications
Antimicrobial and Hemolytic Activities
Compounds featuring 1,3,4-oxadiazole derivatives, similar to the core structural motif of the given compound, have been synthesized and evaluated for their antimicrobial properties. Research demonstrates that these compounds exhibit variable activity against selected microbial species, with some showing potent antimicrobial activity. For instance, studies on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides and related derivatives reveal promising antimicrobial efficacy against a range of pathogens, alongside moderate to low hemolytic activity, suggesting their potential as safer antimicrobial agents (Gul et al., 2017).
Enzyme Inhibition
Furthermore, these compounds have been explored for their enzyme inhibitory activities, including against acetylcholinesterase, butyrylcholinesterase, α-glucosidase, and urease. This suggests potential therapeutic applications in treating diseases related to enzyme dysfunction. For example, a study involving N-(5-Methyl-1,3-Thiazol-2-yl)-2-{[5-((Un)Substituted- Phenyl)1,3,4-Oxadiazol-2-yl]Sulfanyl}acetamides highlights their promise as therapeutic agents due to their enzyme inhibition profiles and low cytotoxicity (Abbasi et al., 2018).
Anti-diabetic Potential
In addition, research on derivatives featuring the 1,3,4-oxadiazole scaffold has identified potent antidiabetic agents through inhibition of the α-glucosidase enzyme. This indicates the potential utility of such compounds in the development of new antidiabetic therapies, providing a starting point for further chemical optimization and pharmacological testing (Nazir et al., 2018).
Anti-inflammatory Properties
Compounds incorporating 1,3,4-oxadiazole units have also been reported to exhibit significant anti-inflammatory activity. This suggests their potential application in developing new anti-inflammatory drugs, which could offer alternative treatments for inflammatory conditions (Nargund et al., 1994).
Properties
IUPAC Name |
2-(2-bromophenyl)-N-[1-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O2S/c21-16-7-3-2-6-14(16)12-17(25)23-20(9-4-1-5-10-20)19-22-18(24-26-19)15-8-11-27-13-15/h2-3,6-8,11,13H,1,4-5,9-10,12H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAYASZHJSMMPCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=NC(=NO2)C3=CSC=C3)NC(=O)CC4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.